Cas no 2680870-33-9 (4-{2,2,2-trifluoro-N-2-(oxolan-2-yl)ethylacetamido}benzoic acid)

• Product Name: 4-{2,2,2-trifluoro-N-2-(oxolan-2-yl)ethylacetamido}benzoic acid
• CAS No: 2680870-33-9
• MF: C₁₅H₁₆F₃NO₄
• MW: 331.287055015564
• CID: 5627437
• PubChem ID: 165923218
• Update Time: 2025-07-30

4-{2,2,2-trifluoro-N-2-(oxolan-2-yl)ethylacetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680870-33-9
• 4-{2,2,2-trifluoro-N-[2-(oxolan-2-yl)ethyl]acetamido}benzoic acid
• EN300-28295745
• 4-{2,2,2-trifluoro-N-2-(oxolan-2-yl)ethylacetamido}benzoic acid

• Inchi： 1S/C15H16F3NO4/c16-15(17,18)14(22)19(8-7-12-2-1-9-23-12)11-5-3-10(4-6-11)13(20)21/h3-6,12H,1-2,7-9H2,(H,20,21)
• InChI Key： IYBPVLSCTJHZJZ-UHFFFAOYSA-N
• SMILES： FC(C(N(C1C=CC(C(=O)O)=CC=1)CCC1CCCO1)=O)(F)F

Computed Properties

• Exact Mass: 331.10314248g/mol
• Monoisotopic Mass: 331.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-{2,2,2-trifluoro-N-2-(oxolan-2-yl)ethylacetamido}benzoic acid

Introduction to 4-{2,2,2-trifluoro-N-2-(oxolan-2-yl)ethylacetamido}benzoic acid (CAS No. 2680870-33-9)

4-{2,2,2-trifluoro-N-2-(oxolan-2-yl)ethylacetamido}benzoic acid (CAS No. 2680870-33-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a trifluoromethyl group and an oxolan-2-yl moiety, making it a promising candidate for various therapeutic applications.

The chemical structure of 4-{2,2,2-trifluoro-N-2-(oxolan-2-yl)ethylacetamido}benzoic acid consists of a benzoic acid core with a substituted amide group. The trifluoromethyl group imparts unique electronic and steric properties to the molecule, enhancing its stability and bioavailability. The oxolan-2-yl moiety, derived from the cyclic ether oxolane, contributes to the compound's solubility and biological activity.

Recent studies have highlighted the potential of 4-{2,2,2-trifluoro-N-2-(oxolan-2-yl)ethylacetamido}benzoic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are critical mediators of inflammatory responses.

In addition to its anti-inflammatory effects, 4-{2,2,2-trifluoro-N-2-(oxolan-2-yl)ethylacetamido}benzoic acid has shown promise in the field of cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. For example, it has been found to downregulate the expression of Bcl-2, an anti-apoptotic protein, thereby promoting cell death in cancer cells. This makes it a potential candidate for developing novel anticancer therapies.

The pharmacokinetic properties of 4-{2,2,2-trifluoro-N-2-(oxolan-2-yl)ethylacetamido}benzoic acid have also been extensively studied. Its high bioavailability and favorable metabolic profile make it suitable for oral administration. Preclinical studies have demonstrated that this compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Furthermore, its stability in plasma and low toxicity profile suggest that it can be safely administered over extended periods.

In terms of clinical development, 4-{2,2,2-trifluoro-N-2-(oxolan-2-yl)ethylacetamido}benzoic acid is currently undergoing Phase I clinical trials to evaluate its safety and efficacy in humans. Early results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. The compound's ability to target multiple signaling pathways involved in inflammation and cancer makes it a versatile candidate for further clinical investigation.

The synthesis of 4-{2,2,2-trifluoro-N-2-(oxolan-2-yl)ethylacetamido}benzoic acid involves several well-established chemical reactions. The key steps include the formation of the trifluoromethyl acetamide intermediate and the subsequent coupling with 4-amino benzoic acid to form the final product. These synthetic methods are scalable and can be adapted for large-scale production if required.

In conclusion, 4-{2,2,2-trifluoro-N-2-(oxolan-2-yl)ethylacetamido}benzoic acid (CAS No. 2680870-33-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.